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For Researchers, Scientists, and Drug Development Professionals

Executive Summary
7-Methyl-4-octanone, a branched aliphatic ketone, is a compound known primarily for its

chemical properties and potential applications in the fragrance industry. However, a

comprehensive review of publicly available scientific literature reveals a significant gap in our

understanding of its biological activity. Despite the known physiological roles and therapeutic

potential of other ketone bodies and structurally related molecules, 7-Methyl-4-octanone
remains largely uncharacterized from a pharmacological and toxicological standpoint. This

technical guide summarizes the current state of knowledge regarding 7-Methyl-4-octanone
and highlights the absence of substantive research into its biological effects, thereby identifying

a potential area for novel investigation in drug discovery and development.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 7-Methyl-4-octanone is presented

in Table 1. This information is crucial for any future experimental design, including solubility

testing for bioassays and formulation development.
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Property Value Reference

Molecular Formula C9H18O [1]

Molecular Weight 142.24 g/mol [1]

CAS Number 20809-46-5 [1]

Appearance Not specified in literature N/A

Boiling Point
178.00 °C @ 760.00 mm Hg

(est.)
[2]

Flash Point
136.00 °F TCC (57.60 °C)

(est.)
[2]

Solubility
457.7 mg/L in water @ 25 °C

(est.)
[2]

logP (o/w) 2.859 (est.) [2]

Current State of Biological Investigation
Extensive searches of scientific databases have yielded no specific studies detailing the

biological activity of 7-Methyl-4-octanone. There is a notable absence of published research

on its:

Antimicrobial or antifungal activity: No minimum inhibitory concentration (MIC) or other

quantitative data against bacterial or fungal strains have been reported.

Cytotoxic or anticancer activity: There are no available data from in vitro or in vivo studies on

cancer cell lines or animal models.

Pharmacological effects: Its mechanism of action on any biological target, signaling pathway,

or physiological process remains uninvestigated.

Toxicological profile: While safety data sheets exist, they provide general warnings for

flammable liquids and do not contain detailed toxicological studies.[3][4] Oral, dermal, and

inhalation toxicity data have not been determined.[5]
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The stereochemistry of 7-Methyl-4-octanone has been noted as potentially important in the

context of pheromone synthesis; however, there is no direct evidence to classify 7-Methyl-4-
octanone itself as an insect pheromone.

Potential Avenues for Future Research
The lack of data on the biological activity of 7-Methyl-4-octanone presents a unique

opportunity for novel research. The general class of aliphatic ketones has been recognized for

its role in metabolism and as a potential scaffold for drug design.[6][7] Based on the activities of

structurally related compounds, the following areas warrant investigation for 7-Methyl-4-
octanone:

Antimicrobial Screening: Given that other volatile organic compounds, including ketones,

have demonstrated antimicrobial properties, a logical first step would be to screen 7-Methyl-
4-octanone against a panel of pathogenic bacteria and fungi.

Cytotoxicity Assays: Initial in vitro screening against a variety of cancer cell lines could

quickly determine if the compound possesses any anti-proliferative effects.

Metabolic Studies: Investigating the metabolism of 7-Methyl-4-octanone in vitro using liver

microsomes could provide insights into its potential biotransformation and stability.

Pheromonal and Kairomonal Activity: Behavioral bioassays with various insect species could

explore its potential as a semiochemical.

Proposed Initial Experimental Workflow
For researchers interested in exploring the biological activity of 7-Methyl-4-octanone, a

suggested initial experimental workflow is outlined below. This workflow is hypothetical due to

the absence of existing specific protocols for this compound.
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Compound Acquisition & Purity Analysis
(7-Methyl-4-octanone, >95%)

Antimicrobial Screening
(Broth microdilution against E. coli, S. aureus, C. albicans)

Cytotoxicity Assay
(MTT assay on HepG2, A549, MCF-7 cell lines)

Determination of MIC/IC50 Values
Positive Hit

Positive Hit

Mechanism of Action Studies
(e.g., membrane permeability, enzyme inhibition)

Structural Analogue Synthesis & SAR Studies

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 7-Methyl-4-octanone | C9H18O | CID 30313 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 7-methyl-4-octanone [flavscents.com]

3. axxence.de [axxence.de]

4. fishersci.com [fishersci.com]

5. 7-methyl-4-octanone, 20809-46-5 [thegoodscentscompany.com]

6. researchgate.net [researchgate.net]

7. quora.com [quora.com]

To cite this document: BenchChem. [7-Methyl-4-octanone: An Unexplored Frontier in
Biological Activity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1618552#biological-activity-of-7-methyl-4-octanone]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1618552?utm_src=pdf-body-img
https://www.benchchem.com/product/b1618552?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/7-Methyl-4-octanone
https://flavscents.com/library/material/49170668ffc/a
https://www.axxence.de/fileadmin/DocumentPublisher/sds/natural_methyl_hexyl_ketone__2-octanone__280200_EU-EN_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC129420025&countryCode=US&language=en
http://www.thegoodscentscompany.com/data/rw1129761.html
https://www.researchgate.net/figure/Applications-to-the-synthesis-of-pharmaceutically-active-aliphatic-ketones-including_fig3_339012325
https://www.quora.com/What-are-the-pharmaceutical-uses-of-aldehyde-and-ketones
https://www.benchchem.com/product/b1618552#biological-activity-of-7-methyl-4-octanone
https://www.benchchem.com/product/b1618552#biological-activity-of-7-methyl-4-octanone
https://www.benchchem.com/product/b1618552#biological-activity-of-7-methyl-4-octanone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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